Cas no 868228-49-3 (3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea)

• Product Name: 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea
• CAS No: 868228-49-3
• MF: C₂₁H₂₇ClN₄S
• MW: 402.983882188797
• CID: 6072219
• PubChem ID: 3286371
• Update Time: 2025-10-05

3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea
• Thiourea, N-(3-chlorophenyl)-N'-[1-methyl-2-(4-methyl-1-piperazinyl)-2-phenylethyl]-
• 3-(3-chlorophenyl)-1-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
• 868228-49-3
• 1-(3-chlorophenyl)-3-(1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl)thiourea
• AKOS024610496
• 1-(3-chlorophenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea
• F1810-0012

• Inchi： 1S/C21H27ClN4S/c1-16(23-21(27)24-19-10-6-9-18(22)15-19)20(17-7-4-3-5-8-17)26-13-11-25(2)12-14-26/h3-10,15-16,20H,11-14H2,1-2H3,(H2,23,24,27)
• InChI Key： GEGIDCCXASQQMS-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(NC(C)C(N1CCN(C)CC1)C1=CC=CC=C1)=S

Computed Properties

• Exact Mass: 402.1644957g/mol
• Monoisotopic Mass: 402.1644957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 519.0±60.0 °C(Predicted)
• pka: 12.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 3-(3-chlorophenyl)-1-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea

Comprehensive Overview of 3-(3-Chlorophenyl)-1-(4-Methylpiperazin-1-yl)-1-Phenylpropan-2-ylthiourea (CAS No. 868228-49-3)

The compound 3-(3-chlorophenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea (CAS No. 868228-49-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a thiourea moiety, a chlorophenyl group, and a methylpiperazine subunit makes it a promising candidate for various applications, particularly in the development of targeted therapies. Researchers are increasingly exploring its potential interactions with biological systems, given its ability to modulate specific enzymatic pathways.

In recent years, the demand for specialized compounds like 3-(3-chlorophenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea has surged due to its relevance in drug discovery and medicinal chemistry. The compound's CAS No. 868228-49-3 is frequently searched in academic and industrial databases, reflecting its growing importance. Its structural features, such as the phenylpropan-2-ylthiourea backbone, contribute to its stability and bioavailability, making it a subject of intense study in pharmacokinetics.

One of the key areas where this compound is being investigated is its potential role in central nervous system (CNS) disorders. The presence of the 4-methylpiperazin-1-yl group suggests possible interactions with neurotransmitter receptors, which could be leveraged in the treatment of neurological conditions. This aligns with current trends in neuroscience research, where there is a strong focus on identifying novel compounds that can cross the blood-brain barrier effectively.

Another hot topic in the scientific community is the compound's applicability in cancer research. Preliminary studies indicate that derivatives of 3-(3-chlorophenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea may exhibit selective cytotoxicity against certain cancer cell lines. This has sparked interest in its potential as a targeted therapy agent, particularly in cases where traditional treatments have shown limited efficacy. Researchers are also examining its synergy with existing chemotherapeutic drugs to enhance treatment outcomes.

The synthesis of CAS No. 868228-49-3 involves multi-step organic reactions, with a focus on achieving high purity and yield. The chlorophenyl and thiourea functionalities are critical for its biological activity, and optimizing their incorporation is a priority in synthetic chemistry. Recent advancements in green chemistry have also influenced the production processes, with an emphasis on reducing environmental impact while maintaining efficiency.

From a commercial perspective, the compound is gaining traction in the pharmaceutical intermediates market. Its versatility and potential for customization make it a valuable asset for companies specializing in custom synthesis and contract research. The ability to modify its structure to suit specific therapeutic needs is a significant advantage, driving its adoption in drug development pipelines.

In summary, 3-(3-chlorophenyl)-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylthiourea (CAS No. 868228-49-3) represents a fascinating area of research with broad implications for medicine and biotechnology. Its structural complexity and functional diversity position it as a compound of high interest, particularly in the context of personalized medicine and innovative therapeutics. As scientific understanding of its mechanisms deepens, its applications are expected to expand, offering new opportunities for addressing unmet medical needs.